Ethyl 2-(4-chlorobutyl)-1,3-dithiane-2-carboxylate

• Molecular Formula: C11H19ClO2S2
• Molecular Weight: 282.9 g/mol
• IUPAC Name: ethyl 2-(4-chlorobutyl)-1,3-dithiane-2-carboxylate
• InChI: InChI=1S/C11H19ClO2S2/c1-2-14-10(13)11(6-3-4-7-12)15-8-5-9-16-11/h2-9H2,1H3
• InChI Key: UUCSEBNNSXWAIE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(SCCCS1)CCCCCl

Description

Ethyl 2-(4-chlorobutyl)-1,3-dithiane-2-carboxylate is a useful research compound. Its molecular formula is C11H19ClO2S2 and its molecular weight is 282.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step AS (1): To a solution of ethyl 1,3-dithiane-2-carboxylate (500 mg, 2.60 mmol) and 1-bromo-4-chlorobutane (1337 mg, 7.80 mmol) in DMF (10 mL) was added 60% NaH (dispersion in mineral oil, 125 mg, 3.12 mmol). The mixture was stirred at rt for 16 h. The reaction mixture was quenched with water (100 mL) and extracted with EtOAc (2×100 mL). The combined organic layers were washed with water (3×100 mL) and concentrated in vacuo. The residue was purified using silica gel column chromatography (10% EtOAc/hexanes) to give ethyl 2-(4-chlorobutyl)-1,3-dithiane-2-carboxylate (550 mg, 75% yield). LC-MS (M+H)+ 283.0.